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Compound of Interest

Compound Name: cis-3-Hexene

Cat. No.: B1361246

This document provides essential safety, handling, and disposal protocols for cis-3-Hexene,
tailored for laboratory and research professionals. Adherence to these guidelines is critical for
ensuring personnel safety and regulatory compliance when working with this highly flammable
and hazardous chemical.

Hazard Identification and Chemical Properties

cis-3-Hexene is a highly flammable liquid and vapor that poses a significant aspiration hazard
and can cause serious eye irritation.[1][2][3] Understanding its properties is the first step toward
safe handling.

Table 1: Physical and Chemical Properties of cis-3-Hexene
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Property Value

CAS Number 7642-09-3[1]

Molecular Formula CeH12[4]

Molecular Weight 84.16 g/mol [4]

Appearance Colorless to light yellow liquid[2][3]
Boiling Point 66-68 °C[4]

Density 0.681 g/mL at 20 °C

Flash Point -25 °C (-13 °F)[4][5]

| Vapor Pressure | Vapors may form explosive mixtures with air[1][6] |

Table 2: GHS Hazard Classification for cis-3-Hexene

Hazard Class Category Signal Word Hazard Statement
H225: Highly
Flammable Liquids Category 2 Danger flammable liquid

and vapor[2]

H304: May be fatal if
Aspiration Hazard Category 1 Danger swallowed and enters
airways[1][2]

| Serious Eye Damage/Eye Irritation | Category 2 | Warning | H319: Causes serious eye
irritation[2] |

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. The following table outlines the
minimum required equipment when handling cis-3-Hexene.

Table 3: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale & Citation

Protects against splashes
. and vapors that cause
Chemical safety goggles . L
serious eye irritation. Must
conform to OSHA 29 CFR
1910.133 or European

Standard EN166.[1]

Eye/Face Protection with side-shields or a face
shield.[7]

Flame-retardant, impervious )
) ) Prevents skin contact.
) ] clothing and appropriate i ,
Skin Protection ] o Contaminated clothing should
protective gloves (e.g., Nitrile

be removed immediately.[6]
rubber).[1][7]

| Respiratory Protection | A NIOSH/MSHA or European Standard EN 149 approved respirator is
required if exposure limits are exceeded or if ventilation is inadequate. A type ABEK (EN14387)
respirator filter is recommended.[1] | Protects against inhalation of vapors, which can cause
respiratory tract irritation.[5] |

Operational Plan: Handling and Storage

Safe handling and storage practices are essential to prevent fires, explosions, and exposure.

Step-by-Step Handling Protocol

o Ventilation: Always handle cis-3-Hexene in a well-ventilated area, preferably inside a
certified chemical fume hood to keep airborne concentrations low.[5][7][8]

« Ignition Sources: Keep the chemical away from all sources of ignition, including heat, sparks,
open flames, and hot surfaces.[1][6][9] Implement a strict "No Smoking" policy in the
handling area.[6][9]

« Static Discharge: Ground and bond all containers and receiving equipment to prevent fires
caused by static electricity discharge.[1][6][7][9]

o Equipment: Use only non-sparking tools and explosion-proof electrical, ventilating, and
lighting equipment.[1][7][8][9]
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» Personal Hygiene: Avoid contact with skin and eyes.[7][8] Do not eat, drink, or smoke when
using this product. Wash hands thoroughly after handling.[6][10][11]

» Container Handling: Keep containers tightly closed when not in use.[1][6][9] Containers may
contain explosive vapors even when empty; do not cut, drill, grind, or weld on or near them.
[10]

Storage Protocol

o Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[1][8][9][12]
e The storage area should be designated for flammable liquids.[10]

o Keep away from incompatible materials such as oxidizing agents and acids.[4][5]

e Protect containers from physical damage and check regularly for leaks.[10]

Emergency Procedures

Immediate and appropriate action is critical in the event of exposure or a spill.

First Aid Measures

Table 4: First Aid for cis-3-Hexene Exposure
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Exposure Route First Aid Action

Do NOT induce vomiting.[1] Call a
physician or poison control center

Ingestion immediately.[1] If vomiting occurs, lean
the victim forward to prevent aspiration
into the lungs.[10]

Move the person to fresh air. If breathing is

difficult, administer oxygen. If the person is not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
medical attention.[1][5][8]
Immediately flush skin with plenty of water for at
Skin Contact least 15 minutes.[5][8] Remove all contaminated

clothing and shoes.[5][10]

| Eye Contact | Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open.[5][6] Remove contact lenses if present and easy to do. Continue rinsing and get
medical attention.[6][9] |

Spill Response Plan

In the event of a spill, follow a structured response to ensure safety and minimize
environmental contamination.

o Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[1][8]
[12]

e Ventilate: Ensure the area is well-ventilated.
o Evacuate: Keep unnecessary personnel away from the spill area.[12]
o Containment: Prevent the spill from entering sewers or drains.[5][10]

o Absorption: Absorb the spill with an inert, non-combustible material such as dry earth, sand,
or vermiculite.[5][8][10]
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¢ Collection: Use non-sparking tools to collect the absorbed material and place it into a
suitable, labeled, and closed container for disposal.[1][8][10]

Immediate Actions Containment & Cleanup Post-Cleanup

Alert Personnel & [ contain Spill with Ensure Adequate Absorb & Collect
Eliminate Ignition Sources onnel | mert Material Ventilation (Use Non-Sparking Tools)

Package & Label Waste
Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361246#personal-protective-equipment-for-
handling-cis-3-hexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.fishersci.ca/shop/products/cis-3-hexene-97-thermo-scientific/p-7035758
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n8hhow.PDF
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_cis-3-hexenol_98_256360_US-EN_SDS.pdf
https://www.echemi.com/sds/cis-3-methyl-3-hexene-pid_Seven38613.html
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=pMH1Bdx0VyX0z9hCdkt%2Ftg%3D%3D&posionId=A0756
https://www.synerzine.com/docs/sds/W01723N%20SDS%20(US-English).pdf
https://datasheets.scbt.com/sc-239565.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJrOWs1eWw4Nm90MnU3OGt5emM0YXNsZzR0bHdlIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV81NzAzQUNfOTI4LTk2LTFfY2lzLTMtSGV4ZW4tMS1vbC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpXzU3MDNBQ185MjgtOTYtMV9jaXMtMy1IZXhlbi0xLW9sLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--0b9fd9406458f2020c7335bdbb0461597ec523a6/MetaSci_5703AC_928-96-1_cis-3-Hexen-1-ol.pdf
https://www.chemicalbook.com/msds/trans-3-hexene_2.pdf
https://www.benchchem.com/product/b1361246#personal-protective-equipment-for-handling-cis-3-hexene
https://www.benchchem.com/product/b1361246#personal-protective-equipment-for-handling-cis-3-hexene
https://www.benchchem.com/product/b1361246#personal-protective-equipment-for-handling-cis-3-hexene
https://www.benchchem.com/product/b1361246#personal-protective-equipment-for-handling-cis-3-hexene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1361246?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

